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Compound of Interest

Compound Name: Disperse red 311

Cat. No.: B12378036 Get Quote

Disperse Red 311: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical structure, properties,

and analytical methodologies related to the monoazo dye, Disperse Red 311. The information

is curated for professionals in research, scientific, and drug development fields.

Chemical Identity and Structure
Disperse Red 311 is a synthetic dye characterized by a monoazo linkage. Based on available

chemical data, the primary identifier for this compound is CAS number 70729-65-6.

The chemical structure is defined by the IUPAC name: methyl 3-[3-acetamido-4-[(2,4-

dinitrophenyl)diazenyl]-N-(3-methoxy-3-oxopropyl)anilino]propanoate.[1] A SMILES (Simplified

Molecular Input Line Entry System) string representing this structure is: N(CCC(OC)=O)

(CCC(OC)=O)C1=CC(NC(C)=O)=C(N=NC2=C(N(=O)=O)C=C(N(=O)=O)C=C2)C=C1.[2]

Another CAS number, 77907-28-9, is sometimes associated with Disperse Red 311.[3][4][5][6]

[7][8][9] However, the structural and molecular formula information is more consistently and

reliably linked to CAS number 70729-65-6.[1][2][10][11][12][13][14][15]

Table 1: Chemical Identifiers for Disperse Red 311
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Identifier Value

Primary CAS Number 70729-65-6[1][2][10][11][12][13][14][15]

IUPAC Name

methyl 3-[3-acetamido-4-[(2,4-

dinitrophenyl)diazenyl]-N-(3-methoxy-3-

oxopropyl)anilino]propanoate[1]

Synonyms
Dispersol Rubine 3B-PC, Disperse Red D-3B[3]

[16]

Molecular Formula C22H24N6O9[2][10][11][12]

Molecular Weight 516.46 g/mol [2][10][11][12]

Chemical Class Monoazo Dye[10]

Physicochemical Properties
Disperse Red 311 is a red, powdery solid.[5] Like other disperse dyes, it is characterized by its

low solubility in water but exhibits good solubility in organic solvents such as alcohols and

ketones.[5] This property is fundamental to its application in dyeing hydrophobic fibers.

Table 2: Physicochemical Properties of Disperse Red 311

Property Value

Physical Appearance Red Powder[5][16]

Solubility in Water Insoluble[5]

Solubility in Organic Solvents Soluble in alcohols and ketones[5]

Melting Point Data not available

Boiling Point Data not available

UV-Vis Absorption Maximum (λmax) Data not available

Experimental Protocols
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Detailed experimental protocols for the synthesis and analysis of Disperse Red 311 are not

readily available in the public domain. However, based on established methods for other

monoazo disperse dyes, the following generalized protocols can be adapted.

General Synthesis of Azo Disperse Dyes
The synthesis of azo disperse dyes typically involves a two-step process: diazotization followed

by a coupling reaction.

1. Diazotization of an Aromatic Amine:

An aromatic amine is dissolved in an acidic solution (e.g., hydrochloric acid) and cooled to 0-

5°C in an ice bath.[17][18][19]

A solution of sodium nitrite, also cooled, is added dropwise to the amine solution while

maintaining the low temperature to form the diazonium salt.[17][18][19] The completion of the

diazotization can be checked using starch-iodide paper.

2. Azo Coupling:

The coupling component (an electron-rich species like a phenol or an aniline derivative) is

dissolved in a suitable solvent, often with the addition of a base to facilitate the reaction.[18]

The cold diazonium salt solution is then slowly added to the coupling component solution,

maintaining a low temperature and a specific pH (typically weakly acidic or neutral) to

promote the coupling reaction.[17]

The resulting azo dye precipitates out of the solution and can be collected by filtration,

washed, and dried.[17][18]
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A generalized workflow for the HPLC analysis of disperse dyes.

Applications
Disperse Red 311 is primarily used as a colorant in the following industries:

Textiles: For dyeing synthetic fibers such as polyester and polyester/cotton blends. [16]*

Plastics: As a colorant in various plastic materials. [13][14][15]* Cosmetics: Used in the

formulation of cosmetic products. [13][14][15]
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Safety and Toxicology
Specific toxicological data for Disperse Red 311 is not readily available. However, data from

other disperse dyes, particularly azo dyes, can provide some indication of potential hazards.

Some disperse dyes have been shown to cause skin sensitization and may have mutagenic or

carcinogenic properties. [20]It is therefore recommended to handle Disperse Red 311 with

appropriate safety precautions, including the use of personal protective equipment such as

gloves, safety glasses, and a lab coat, and to work in a well-ventilated area. For detailed safety

information, it is advisable to consult the Safety Data Sheet (SDS) provided by the

manufacturer. [21][22]

Signaling Pathways
Currently, there is no information available in the searched literature that describes any specific

signaling pathways involving Disperse Red 311. Its primary function is as a colorant, and it is

not typically studied in the context of biological signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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